Cas no 5580-94-9 (4-amino-5-bromo-1-(oxan-2-yl)pyrimidin-2-one)

• Product Name: 4-amino-5-bromo-1-(oxan-2-yl)pyrimidin-2-one
• CAS No: 5580-94-9
• MF: C₉H₁₂BrN₃O₂
• MW: 274.11448097229
• CID: 944534
• PubChem ID: 21758
• Update Time: 2025-04-19

4-amino-5-bromo-1-(oxan-2-yl)pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-bromo-1-(oxan-2-yl)pyrimidin-2-one
• 4-Amino-5-bromo-1-(tetrahydro-2H-pyran-2-yl)pyrimidin-2(1H)-one
• 4-amino-5-bromo-1-tetrahydropyran-2-yl-1H-pyrimidin-2-one
• NSC97839
• 5-25-14-00444 (Beilstein Handbook Reference)
• NSC-97839
• 5-Bromo-1-(tetrahydropyran-2-yl)cytosine
• Cytosine, 5-bromo-1-(tetrahydro-2H-pyran-2-yl)-
• BRN 1577609
• MLS002703416
• CHEMBL1870009
• NSC 97839
• NCIOpen2_006695
• SMR001570135
• 5580-94-9
• CYTOSINE, 5-BROMO-1-(TETRAHYDROPYRAN-2-YL)-

• Inchi： 1S/C9H12BrN3O2/c10-6-5-13(9(14)12-8(6)11)7-3-1-2-4-15-7/h5,7H,1-4H2,(H2,11,12,14)
• InChI Key： VPNCDRSZEJJPSI-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NC(N(C=1)C1CCCCO1)=O

Computed Properties

• Exact Mass: 273.01100
• Monoisotopic Mass: 273.011289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.9

Experimental Properties

• Density: 1.83
• Boiling Point: 380.5°C at 760 mmHg
• Flash Point: 183.9°C
• Refractive Index: 1.7
• PSA: 70.14000
• LogP: 1.86830